Cas no 798567-90-5 (Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-)

• Product name: Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
• CAS No: 798567-90-5
• MF: C₃₇H₆₆O₅
• MW: 590.916952610016
• CID: 531633
• PubChem ID: 12151456

Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
• 3,4,5-tris[(3S)-3,7-dimethyloctoxy]benzoic acid
• DTXSID80478642
• 798567-90-5

• Inchi： InChI=1S/C37H66O5/c1-27(2)13-10-16-30(7)19-22-40-34-25-33(37(38)39)26-35(41-23-20-31(8)17-11-14-28(3)4)36(34)42-24-21-32(9)18-12-15-29(5)6/h25-32H,10-24H2,1-9H3,(H,38,39)/t30-,31-,32-/m0/s1
• InChI Key： LQDKUMYUDYPQFP-CPCREDONSA-N
• SMILES： CC(C)CCCC(C)CCOC1=CC(=CC(=C1OCCC(C)CCCC(C)C)OCCC(C)CCCC(C)C)C(=O)O

Computed Properties

• Exact Mass: 590.49102520g/mol
• Monoisotopic Mass: 590.49102520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 25
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų
• XLogP3: 13.7